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Compound of Interest

Compound Name: Oxacyclohexadecan-2-one

Cat. No.: B145818

Introduction: Oxacyclohexadecan-2-one, also known under various synonyms including 16-
Hexadecanolide and Ambrettolide, is a macrocyclic lactone widely used as a fragrance
ingredient in cosmetics and perfumery for its pleasant musk-like aroma.[1][2] In research and
drug development, it may be encountered as a reference compound, a starting material for
synthesis, or a component in formulation studies. This technical guide provides an in-depth
overview of the safety data, handling precautions, and emergency procedures for
Oxacyclohexadecan-2-one, tailored for professionals in scientific research and development.

Chemical and Physical Properties

A comprehensive understanding of the physical and chemical properties of
Oxacyclohexadecan-2-one is fundamental to its safe handling and use in experimental
settings. The compound is a white to pale yellow crystalline solid at room temperature.[1][2]
Key quantitative data are summarized in the table below.
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Property Value Source(s)
Molecular Formula C16H3002 [3]
Molecular Weight 254.41 g/mol [3]

CAS Number 109-29-5 [3]
Appearance White to pale yellow solid [1112]
Melting Point 34-38 °C [41[5]
Boiling Point 137 °C @ 2 mm Hg [1114]

Flash Point > 230 °F (> 110 °C) [1]12]
Density 0.918 g/mL at 25 °C [1]14]

Insoluble in water; Soluble in

Solubility alcohol and dipropylene glycol.  [1][4]
[11[4]

Toxicological Data and Hazard Identification

Oxacyclohexadecan-2-one is characterized by low acute toxicity.[1][4] However, some data
suggests it may cause skin irritation in sensitive individuals.[3] The primary routes of exposure
are dermal contact and inhalation of dust particles.

Metric Value Species Route Source(s)
LDso > 5 g/kg Rat Oral [11[2]114]
LDso > 5 g/kg Rabbit Dermal [4]

GHS Classification:

According to aggregated GHS information, Oxacyclohexadecan-2-one is not classified as
hazardous by the majority of notifications.[2][3] However, a minority of notifications classify it as
causing skin irritation (H315).[3]
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Experimental Protocols for Safe Handling

Adherence to standardized laboratory protocols is crucial to minimize exposure and ensure a
safe working environment.

3.1. Personal Protective Equipment (PPE)

A risk assessment should precede any handling of Oxacyclohexadecan-2-one to determine
the appropriate level of PPE.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn.[1]

Eye Protection: Safety glasses with side shields or goggles are mandatory.[1]

Skin and Body Protection: A lab coat should be worn.[1] For larger quantities or when
generating dust, additional protective clothing may be necessary.

Respiratory Protection: If dust is generated and ventilation is inadequate, a NIOSH-approved
respirator for particulates is recommended.[1]

3.2. Weighing and Dispensing

e Ventilation: Perform all weighing and dispensing operations in a well-ventilated area,
preferably within a chemical fume hood or on a bench with local exhaust ventilation.[1]

o Dust Control: Handle the solid material carefully to avoid generating dust. Use a spatula to
transfer the substance.

o Container Handling: Keep the container tightly closed when not in use.

3.3. Storage

o Conditions: Store in a cool, dry, and well-ventilated place away from direct sunlight and heat
sources.[1]

o Container: Keep in a tightly sealed container.[1]

e Incompatibilities: Avoid strong oxidizing agents.
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3.4. Disposal

o Waste Management: Dispose of waste material and contaminated packaging in accordance
with local, state, and federal regulations. Do not allow the chemical to enter drains.[1]

Emergency Procedures
4.1. First-Aid Measures

« Inhalation: Move the affected person to fresh air. If breathing is difficult, seek medical
attention.[1]

» Skin Contact: Wash the affected area thoroughly with soap and water.[1] If skin irritation
occurs, seek medical advice.[3]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[1]

 Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention if you feel
unwell.[1]

4.2. Spill Response
e Minor Spills:
o Ensure adequate ventilation.
o Wearing appropriate PPE, mechanically recover the spilled solid using a scoop or brush.
o Place the collected material into a suitable, labeled container for disposal.
o Clean the spill area with a damp cloth.
e Major Spills:

o Evacuate the area.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.chembk.com/en/chem/oxacyclohexadecan-2-one
https://www.chembk.com/en/chem/oxacyclohexadecan-2-one
https://www.chembk.com/en/chem/oxacyclohexadecan-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/Oxacycloheptadecan-2-one
https://www.chembk.com/en/chem/oxacyclohexadecan-2-one
https://www.chembk.com/en/chem/oxacyclohexadecan-2-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Prevent the spread of dust.

o Contact your institution's environmental health and safety department.
4.3. Fire-Fighting Measures
o Extinguishing Media: Use water spray, dry chemical, foam, or carbon dioxide.[1]
o Specific Hazards: No unusual fire or explosion hazards are expected.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective clothing.[1]

Visualized Workflows

To further clarify the handling and emergency procedures, the following diagrams illustrate the
logical flow of actions.
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Routine Handling Workflow for Oxacyclohexadecan-2-one
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Emergency Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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